Cas no 2734778-87-9 (5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid)

5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid is a fluorinated and chlorinated benzoic acid derivative featuring a methoxymethoxy substituent at the 3-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its distinct substitution pattern enhances reactivity and selectivity in coupling reactions, making it valuable for constructing complex molecular frameworks. The presence of both electron-withdrawing (chloro, fluoro) and protecting (methoxymethoxy) groups allows for controlled functionalization under mild conditions. The compound exhibits good stability under standard handling conditions and is compatible with a range of synthetic transformations, including esterifications, amide formations, and cross-coupling reactions.
5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid structure
2734778-87-9 structure
Product Name:5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid
CAS No:2734778-87-9
MF:C9H8ClFO4
MW:234.61
CID:5080388
Update Time:2025-06-29

5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid
    • Inchi: 1S/C9H8ClFO4/c1-14-4-15-7-3-5(10)2-6(8(7)11)9(12)13/h2-3H,4H2,1H3,(H,12,13)
    • InChI Key: OZIGOZSTUHTMFO-UHFFFAOYSA-N
    • SMILES: C1=C(OCOC)C(=C(C=C1Cl)C(O)=O)F

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Additional information on 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid

5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid (CAS No. 2734778-87-9): An Overview

5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid (CAS No. 2734778-87-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique substitution pattern, offers a range of potential applications in the development of novel drugs and therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid.

The chemical structure of 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid is defined by its aromatic ring substituted with a chlorine atom at the 5-position, a fluorine atom at the 2-position, and a methoxymethoxy group at the 3-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

The synthesis of 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid typically involves a multi-step process. One common approach begins with the bromination of a suitable starting material, followed by sequential substitution reactions to introduce the chlorine, fluorine, and methoxymethoxy groups. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound. For instance, the use of transition-metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid.

In terms of its biological activity, 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid has shown promising results in several areas of research. Studies have demonstrated its potential as a lead compound for the development of new anti-inflammatory agents. The presence of halogen substituents and the methoxymethoxy group contributes to its ability to modulate specific biological pathways involved in inflammation. Additionally, preliminary data suggest that 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid may have antiviral properties, particularly against certain RNA viruses.

The pharmacological profile of 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid is an active area of investigation. Researchers are exploring its potential as a therapeutic agent for various diseases, including autoimmune disorders and viral infections. Preclinical studies have shown that this compound exhibits low toxicity and good bioavailability, making it a promising candidate for further development.

Beyond its direct therapeutic applications, 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid serves as a valuable building block in the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce additional substituents or modify existing ones to create derivatives with enhanced biological activity or improved pharmacokinetic properties.

In conclusion, 5-Chloro-2-fluoro-3-(methoxymethoxy)benzoic acid (CAS No. 2734778-87-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile synthetic applications make it an important molecule for ongoing studies aimed at developing new therapeutic agents and understanding complex biological processes.

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